Cas no 2172473-91-3 (methyl 4-(3-hydroxythiolan-3-yl)thiane-4-carboxylate)

• Product Name: methyl 4-(3-hydroxythiolan-3-yl)thiane-4-carboxylate
• CAS No: 2172473-91-3
• MF: C₁₁H₁₈O₃S₂
• MW: 262.388821125031
• CID: 6378798
• PubChem ID: 165872338
• Update Time: 2025-10-29

methyl 4-(3-hydroxythiolan-3-yl)thiane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-hydroxythiolan-3-yl)thiane-4-carboxylate
• 2172473-91-3
• EN300-1631515

• Inchi： 1S/C11H18O3S2/c1-14-9(12)10(2-5-15-6-3-10)11(13)4-7-16-8-11/h13H,2-8H2,1H3
• InChI Key： ARXQLEZEXJWVHA-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(C(=O)OC)CCSCC1)O

Computed Properties

• Exact Mass: 262.06973678g/mol
• Monoisotopic Mass: 262.06973678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.1Ų

Additional information on methyl 4-(3-hydroxythiolan-3-yl)thiane-4-carboxylate

Exploring Methyl 4-(3-hydroxythiolan-3-yl)thiane-4-carboxylate (CAS No. 2172473-91-3): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, methyl 4-(3-hydroxythiolan-3-yl)thiane-4-carboxylate (CAS No. 2172473-91-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiolane and thiane rings, offers a fascinating case study for researchers exploring sulfur-containing heterocycles. Its molecular framework, which includes a hydroxyl group and a methyl ester, makes it a versatile intermediate in synthetic chemistry.

The growing interest in sulfur-based compounds like methyl 4-(3-hydroxythiolan-3-yl)thiane-4-carboxylate aligns with current trends in drug discovery and material science. Researchers are increasingly focusing on bioactive sulfur heterocycles due to their roles in enzyme inhibition, antioxidant activity, and metal chelation. This compound’s CAS No. 2172473-91-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis.

One of the key features of methyl 4-(3-hydroxythiolan-3-yl)thiane-4-carboxylate is its potential as a building block for more complex molecules. Its thiolane-thiane hybrid structure provides a platform for stereoselective synthesis, a hot topic in modern organic chemistry. The presence of both hydroxyl and ester functional groups allows for diverse derivatization strategies, making it valuable for library synthesis in drug development.

From an industrial perspective, the demand for high-purity intermediates like CAS No. 2172473-91-3 is rising, driven by advancements in high-throughput screening and combinatorial chemistry. This compound’s synthetic accessibility and structural modularity make it a candidate for custom synthesis services, catering to pharmaceutical and agrochemical sectors. Its thiane carboxylate moiety is particularly noteworthy for its potential in ligand design and molecular recognition studies.

Environmental and green chemistry considerations also play a role in the study of methyl 4-(3-hydroxythiolan-3-yl)thiane-4-carboxylate. Researchers are exploring sustainable synthesis routes for such compounds to minimize waste and energy consumption. The hydroxythiolan segment, in particular, has been investigated for its biodegradability and low toxicity, aligning with global trends toward eco-friendly chemicals.

In summary, methyl 4-(3-hydroxythiolan-3-yl)thiane-4-carboxylate (CAS No. 2172473-91-3) represents a compelling subject for both academic and industrial research. Its multifunctional architecture, combined with the growing emphasis on sulfur chemistry and sustainable synthesis, ensures its continued relevance in scientific literature and practical applications. As interest in heterocyclic compounds expands, this molecule is poised to remain a focal point in innovative chemical research.